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Compound of Interest

Compound Name: 3'.4', 7-Tri(hydroxyethyl)quercetin
CAS No.: 23077-88-5
Cat. No.: B3060998
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

Chemical Identity and Properties
CAS Number: 23077-88-5[1]

IUPAC Name: 2-(3,4-bis(2-hydroxyethoxy)phenyl)-3,5-dihydroxy-7-(2-hydroxyethoxy)-4H-1-
benzopyran-4-one[1]

This compound, 3',4',7-Tri(hydroxyethyl)quercetin, is a hydroxyethylated derivative of the
naturally occurring flavonoid, quercetin. It is recognized as a degradation product of Troxerutin,
a mixture of hydroxyethylrutosides used in the management of venous disorders. The
introduction of hydroxyethyl groups enhances the water solubility of the parent quercetin
molecule.

Table 1: Physicochemical Properties of 3',4',7-Tri(hydroxyethyl)quercetin
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Property Value Source
Molecular Formula C21H22010 [1]
Molecular Weight 434.39 g/mol Calculated

Not specified in literature; likely
Appearance ) ) Inferred
a crystalline solid

. Higher than quercetin in
Solubility _ Inferred from structure
agueous solutions

Biological Activities and Therapeutic Potential
(Inferred)

Direct experimental data on the biological activities of 3',4',7-Tri(hydroxyethyl)quercetin is
limited. However, as a significant degradation product of Troxerutin, its biological effects are
likely to contribute to the overall pharmacological profile of the parent drug mixture. Troxerutin
is known for its potent antioxidant, anti-inflammatory, and vasoprotective effects.[2][3][4][5]

Table 2: Summary of Known Biological Activities of Troxerutin (Parent Compound Mixture)
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Biological Activity

Mechanism of Action

Potential Therapeutic
Application

Antioxidant

Scavenges free radicals,
inhibits reactive oxygen
species (ROS) production.[2]

[6]

Attenuation of oxidative stress
in vascular and

neurodegenerative diseases.

[2]7]

Anti-inflammatory

Modulates pro-inflammatory
cytokine production,
downregulates adhesion
molecules (ICAM-1, VCAM-1).

[2]

Management of chronic
venous insufficiency,

inflammatory arthritis.[8]

Strengthens capillaries,

improves microcirculation,

Treatment of varicose veins,

Vasoprotective ] N diabetic retinopathy, and
reduces capillary fragility and )
N hemorrhoids.[2][4]
permeability.[2][5]
Crosses the blood-brain
barrier, reduces Potential therapeutic for stroke
Neuroprotective neuroinflammation and and neurodegenerative

oxidative stress in the central

nervous system.[2]

disorders.[2]

Lipid Metabolism

Enhances the clearance of
LDL cholesterol and
triglycerides.[2]

Management of hyperlipidemia

and metabolic syndrome.[2]

It is hypothesized that 3',4',7-Tri(hydroxyethyl)quercetin contributes to these effects,

particularly those related to antioxidant and anti-inflammatory actions, due to the preservation

of the core flavonoid structure responsible for these activities.

Experimental Protocols

A validated stability-indicating analytical method for the quantification of 3',4',7-

Tri(hydroxyethyl)quercetin has been developed, which is crucial for quality control and

pharmacokinetic studies of Troxerutin.
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Synthesis of 3',4',7-Tri(hydroxyethyl)quercetin

While detailed synthesis protocols are proprietary, the compound has been synthesized for use
as a reference standard in analytical studies. The general approach involves the selective
hydroxyethylation of quercetin.

Quantification by Liquid Chromatography-Ultraviolet
Detection (LC-UV)

A stability-indicating LC-UV method has been established for the simultaneous determination of
3,4, 7-Tri-O-(B-hydroxyethyl)rutin (the main component of Troxerutin) and its degradation
product, 3',4',7-Tri(hydroxyethyl)quercetin.

Table 3: LC-UV Method Parameters for Quantification

Parameter Condition

Phenomenex Kinetex EVO C18 (150 x 3 mm, 5

Column

pm)

) Gradient elution with acetonitrile and 10 mM

Mobile Phase ] ]

ammonium bicarbonate buffer (pH 9.2)

_ UV spectrophotometry (wavelength not

Detection o

specified in abstract)
Linearity Range 5.1-35 ug mL-1
Precision (RSDs) < 2% for both intraday and interday
Average Recovery 97.9%

This method has been successfully applied to stability studies of both the drug substance and
finished drug products.[9]

Signaling Pathways (Hypothesized)

The specific signaling pathways modulated by 3',4',7-Tri(hydroxyethyl)quercetin have not
been elucidated. However, based on the known mechanisms of its parent compound,
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guercetin, and the broader activities of Troxerutin, several pathways can be proposed as likely
targets.

Antioxidant Response Pathway

Quercetin is known to activate the Nrf2 (Nuclear factor erythroid 2-related factor 2) signaling
pathway, a master regulator of the antioxidant response. It is plausible that 3',4',7-
Tri(hydroxyethyl)quercetin also modulates this pathway.

3',4',7-Tri(hydroxyethyl)quercetin
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Caption: Hypothesized Nrf2-mediated antioxidant pathway for 3',4',7-
Tri(hydroxyethyl)quercetin.

Anti-inflammatory Signaling Pathway

Troxerutin exerts its anti-inflammatory effects in part by inhibiting the NF-kB (Nuclear factor
kappa-light-chain-enhancer of activated B cells) signaling pathway. 3',4',7-
Tri(hydroxyethyl)quercetin may share this mechanism.

Cytoplasm

3',4',7-Tri(hydroxyethyl)quercetin Inhibits

) Activates IKK Complex Phosphorylates __Releases_ |
Inflammatory Stimuli
(e.g., LPS, Cytokines)

Translocates to nucleus
and activates transcription

NF-kB
(p65/p50)

Pro-inflammatory Genes
(e.g., TNF-q, IL-6, COX-2
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Caption: Hypothesized NF-kB-mediated anti-inflammatory pathway for 3',4',7-
Tri(hydroxyethyl)quercetin.

Future Directions

While the physicochemical properties and analytical methods for 3',4',7-
Tri(hydroxyethyl)quercetin are emerging, further research is warranted to fully characterize
its biological activities and pharmacological profile. Key areas for future investigation include:

« Invitro and in vivo studies to confirm its antioxidant, anti-inflammatory, and vasoprotective
properties.

o Pharmacokinetic studies to understand its absorption, distribution, metabolism, and excretion
profile.

o Mechanism of action studies to elucidate the specific signaling pathways it modulates.
o Toxicology studies to establish its safety profile.

A deeper understanding of the biological role of 3',4',7-Tri(hydroxyethyl)quercetin will provide
valuable insights into the overall therapeutic efficacy of Troxerutin and may open avenues for
its development as a standalone therapeutic agent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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